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Compound of Interest

Compound Name: lacto-N-biose I

Cat. No.: B043321 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of laboratory reagents is paramount. This document provides essential safety

protocols, operational plans, and disposal guidance for Lacto-N-Biose I, a key disaccharide in

glycobiology research. Adherence to these procedures will help ensure a safe laboratory

environment and maintain the integrity of your research.

Physical and Chemical Properties
Lacto-N-biose I is a disaccharide composed of galactose and N-acetylglucosamine.[1] It is

typically a white to off-white powder that is soluble in water.[1] Proper storage is critical to

maintain its stability, with recommended temperatures between -20°C and -80°C.[1][2][3]
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Property Value Source

Molecular Formula C₁₄H₂₅NO₁₁ [4]

Molecular Weight 383.35 g/mol [4][5]

CAS Number 50787-09-2 [4][5]

Appearance White to off-white powder [1]

Melting Point 175.0 °C [5]

Boiling Point 858.1 °C [5]

Flash Point 434.9 °C [5]

Solubility Soluble in water [1]

Storage Temperature

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 1 year.

[2][3][5]

Personal Protective Equipment (PPE)
When handling Lacto-N-biose I, especially in its powdered form, the following personal

protective equipment should be worn to minimize exposure and ensure safety.
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PPE Category Item Justification

Eye and Face Protection
Safety glasses with side

shields or safety goggles.

Protects against airborne

powder and potential splashes.

Hand Protection Nitrile or latex gloves. Prevents direct skin contact.

Body Protection Laboratory coat.
Protects clothing and skin from

contamination.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. A dust mask may

be used if there is a risk of

generating significant amounts

of dust.

Minimizes inhalation of

airborne particles.

Operational Plan: Safe Handling and Disposal
A systematic approach to handling Lacto-N-biose I from receipt to disposal is crucial for

laboratory safety and experimental success.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Verify that the product matches the order specifications.

Store the container in a designated, well-ventilated, and dry location at the recommended

temperature of -20°C or colder.[2][3][5]

2. Preparation and Handling:

Before handling, ensure all required PPE is correctly worn.

Work in a clean, uncluttered area, preferably in a chemical fume hood or a well-ventilated

space to minimize inhalation of any airborne powder.

When weighing the solid, handle it carefully to avoid creating dust.
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For creating solutions, add the powder to the solvent slowly to prevent splashing. If solubility

is an issue, the tube can be gently heated to 37°C and sonicated.[3]

3. Spill Response:

Small Spills (<1 gram):

Wear appropriate PPE.

Gently sweep up the powder, avoiding dust generation. A damp cloth can be used to clean

the spill area.

Large Spills (>1 gram):

Restrict access to the area.

Increase ventilation.

Wear appropriate PPE, including respiratory protection if necessary.

Cover the spill with a damp absorbent material to prevent dust from becoming airborne.

Carefully scoop the material into a labeled container for disposal.

Thoroughly decontaminate the spill area.

4. Disposal Plan:

Unused Lacto-N-biose I and any waste containing the compound should be disposed of in

accordance with local, state, and federal regulations.

Do not dispose of the chemical down the drain.[6]

Place waste material in a clearly labeled, sealed container.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.
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Experimental Protocol Example: Enzymatic Production
of Lacto-N-Biose I
Lacto-N-biose I can be produced enzymatically. A common method involves a one-pot

reaction using four different enzymes.[7] This process highlights a typical laboratory application

where the handling of this compound is necessary.

Materials:

Sucrose

N-acetylglucosamine (GlcNAc)

Sucrose phosphorylase

UDP-glucose-hexose-1-phosphate uridylyltransferase

UDP-glucose 4-epimerase

Lacto-N-biose phosphorylase

UDP-glucose

Phosphate buffer

Procedure:

A reaction mixture is prepared containing sucrose, GlcNAc, UDP-glucose, and a phosphate

buffer.

The four enzymes (sucrose phosphorylase, UDP-glucose-hexose-1-phosphate

uridylyltransferase, UDP-glucose 4-epimerase, and lacto-N-biose phosphorylase) are added

to the mixture.

The reaction is incubated, allowing for the enzymatic conversion to Lacto-N-biose I.

Following the reaction, the Lacto-N-biose I product is isolated and purified, often through

crystallization.
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Visualizations
Workflow for Safe Handling of Lacto-N-Biose I
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Preparation Handling

Cleanup and Disposal

Don Appropriate PPE
(Lab Coat, Gloves, Safety Glasses)

Prepare Clean Work Area
(Fume Hood or Ventilated Space)

Receive and Inspect
Lacto-N-Biose I

Store at -20°C to -80°C

Weigh Powder Carefully
(Minimize Dust)

Dissolve in Solvent

Decontaminate Work Area

Address Spills Promptly

Collect Waste in
Labeled Container

Dispose According to
Institutional Guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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